![molecular formula C11H15N3O2 B3022447 2-Morpholin-4-yl-2-pyridin-4-ylacetamide CAS No. 1119452-15-1](/img/structure/B3022447.png)
2-Morpholin-4-yl-2-pyridin-4-ylacetamide
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps and various chemical reactions. For instance, the synthesis of 2-(1-Methyl-1,2,5,6-tetrahydropyridin-3-yl)morpholine, a potent M1 selective muscarinic agonist, was achieved in nine steps with an overall yield of 36%, involving bromination and cyclization steps . Another synthesis route for a key intermediate of a p38 MAP kinase inhibitor involved metalation, borylation, and Suzuki coupling reactions . Additionally, novel 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides were synthesized by condensation of chloroacetamides with morpholine . These methods provide insights into the possible synthetic routes that could be applied to the synthesis of this compound.
Molecular Structure Analysis
The molecular structures of the synthesized compounds were characterized using various spectroscopic techniques. For example, novel 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides were characterized by melting point, elemental analysis, mass spectrometry (MS), Fourier-transform infrared spectroscopy (FT-IR), and nuclear magnetic resonance (NMR) spectroscopy . These techniques are essential for confirming the structure of this compound.
Chemical Reactions Analysis
The papers describe several chemical reactions involving morpholine derivatives. Pyridine and pyrimidine rings were synthesized from morpholino-pentenone and morpholino-butenoate through reactions with various carbon acids and amidines . Pyrolysis of dihydrotriazoles containing a morpholine group led to the formation of pyrrole-fused pyran-2-one derivatives . These reactions highlight the reactivity of morpholine-containing compounds and could be relevant to the chemical behavior of this compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of the compounds, such as melting points and solubility, are typically determined after synthesis. The papers do not provide specific details on the physical and chemical properties of this compound, but they do report such properties for related compounds. For instance, the melting points and elemental analysis were used to characterize novel pyrimidin-2-amines . These properties are crucial for understanding the behavior of the compounds in various environments and can guide the development of new drugs or materials.
Scientific Research Applications
Photocatalytic Degradation of Pollutants
Morpholine and pyridine derivatives, including compounds similar to 2-Morpholin-4-yl-2-pyridin-4-ylacetamide, have been studied for their photocatalytic degradation capabilities. These compounds are mineralized in water through the TiO2-UV process, highlighting their potential in environmental applications for the removal of aromatic and alicyclic pollutants from water. The complexity of photocatalytic degradations and the involvement of various reactive species in these processes have been demonstrated (P. Pichat, 1997).
Pharmacological Interest
Morpholine and pyrans derivatives, closely related to the chemical structure of interest, exhibit a broad spectrum of pharmacological profiles. These derivatives have been synthesized for various pharmacologically active applications, underscoring the chemical versatility and potential of morpholine-based compounds in drug discovery (M. Asif & M. Imran, 2019).
Gene Function Inhibition
Morpholino oligos, a category related to the morpholine ring structure, have been utilized in gene function inhibition studies across several model organisms. These studies have explored the utility of morpholinos in targeting both maternal and zygotic gene functions, providing a simple and rapid method for the investigation of gene function (J. Heasman, 2002).
Chemical and Properties Variability
The variability in the chemistry and properties of pyridine and its analogs, including those with morpholine and benzthiazol moieties, has been extensively reviewed. These compounds are crucial in developing new materials due to their diverse spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity (M. Boča, R. Jameson, & W. Linert, 2011).
Medicinal Chemistry Investigations
In vitro and in vivo investigations have highlighted the pharmaceutical applications of piperazine and morpholine analogues. These studies have led to the development of new synthesis methods for derivatives, emphasizing the broad spectrum of pharmacological activities these compounds possess (Al-Ghorbani Mohammed et al., 2015).
Future Directions
properties
IUPAC Name |
2-morpholin-4-yl-2-pyridin-4-ylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c12-11(15)10(9-1-3-13-4-2-9)14-5-7-16-8-6-14/h1-4,10H,5-8H2,(H2,12,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REWIGGQBAYLJCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(C2=CC=NC=C2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801292492 | |
Record name | α-4-Pyridinyl-4-morpholineacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801292492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1119452-15-1 | |
Record name | α-4-Pyridinyl-4-morpholineacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1119452-15-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | α-4-Pyridinyl-4-morpholineacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801292492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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